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Compound of Interest

Compound Name: 4-Methoxy-N,N-dimethylaniline

Cat. No.: B1210411

Essential Safety and Handling Guide for 4-Methoxy-
N,N-dimethylaniline

This guide provides immediate and essential safety protocols for handling 4-Methoxy-N,N-
dimethylaniline (CAS No. 701-56-4) in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by minimizing exposure and mitigating risks.

Hazard Identification and Classification

4-Methoxy-N,N-dimethylaniline is classified with the following hazards:

Acute Oral Toxicity, Category 4: Harmful if swallowed.[1]

Acute Inhalation Toxicity, Category 4: Harmful if inhaled.[1]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure, Category 3: May cause respiratory
irritation.[1][2]

Quantitative Safety Data
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While specific quantitative safety data for 4-Methoxy-N,N-dimethylaniline is limited, the
following tables provide available data and information for structurally similar compounds to
guide risk assessment.

Physical and Chemical Properties

Property Value

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol

Appearance White to light yellow powder or crystal.

Room temperature, in a dry, well-ventilated

Storage Temperature
place.[2][3]

Toxicological Data

No specific LD50 data is available for 4-Methoxy-N,N-dimethylaniline. The following data is
for a structurally similar compound, 4-Amino-N,N-dimethylaniline.

Endpoint Value Species

LD50 Oral 30 mg/kg Mouse

Occupational Exposure Limits

No specific occupational exposure limits have been established for 4-Methoxy-N,N-
dimethylaniline. The following data is for the related compound N,N-Dimethylaniline and
should be used as a reference for control measures.

Organization TWA STEL
OSHA (PEL) S5 ppm

NIOSH (REL) 5 ppm 10 ppm
ACGIH (TLV) 5 ppm 10 ppm
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent all routes of exposure.

Protection Type

Recommended Equipment

Specifications and
Purpose

Eye and Face Protection

Chemical safety goggles and

face shield

Goggles must conform to
EN166 or NIOSH standards. A
face shield should be worn
over goggles when there is a

risk of splashing.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

No specific breakthrough time
data is available. Inspect
gloves before each use and
dispose of them immediately
after contamination or at the
end of a task. Use proper
glove removal technique to

avoid skin contact.[2]

Body Protection

Chemical-resistant lab coat or

coveralls

To prevent skin contact.

Respiratory Protection

NIOSH-approved respirator

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator may be
used.[2] For higher-level
protection or in poorly
ventilated areas, use an
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridge.[2]

Operational and Disposal Plans
Safe Handling Protocol
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Adherence to the following step-by-step protocol is crucial for minimizing exposure during the
handling of 4-Methoxy-N,N-dimethylaniline.

e Preparation:

o

Work in a properly functioning and certified chemical fume hood.

[¢]

Cover the work surface with disposable absorbent pads.

o

Ensure an emergency eyewash station and safety shower are readily accessible.

[e]

Assemble all necessary equipment and reagents before starting work.

o

Don all required personal protective equipment.

e Weighing and Transfer:

o Perform all weighing and transfer operations within the chemical fume hood.

o Use a dedicated, clean spatula for transferring the solid material.

o Handle the compound gently to avoid creating dust.

o Close the container tightly immediately after use.

e Dissolution:

o Add solvent to the vessel containing the compound slowly to prevent splashing.

o If necessary, use gentle agitation (e.g., magnetic stirrer) to aid dissolution.

o Keep the container covered as much as possible during this process.

e Post-Handling:

o Decontaminate all equipment and the work surface thoroughly.

o Properly dispose of all contaminated disposable materials.
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o Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

Situation Action

Immediately wash the affected area with plenty
Skin Contact of soap and water.[2] Remove contaminated

clothing. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ] ] ] )

eyelids occasionally.[2] Seek immediate medical

attention.

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation ) T o
stopped, give artificial respiration. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
Spil with an inert absorbent material (e.g., sand,
vermiculite). Sweep up the absorbed material
and place it in a sealed container for disposal.[2]

Do not let the product enter drains.[2]

Storage and Disposal Plan

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as acids, acid chlorides, acid anhydrides, and oxidizing agents.[2] Keep the container tightly
closed.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. This material may be burned in a chemical incinerator equipped with an
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afterburner and scrubber.[2] Contact a licensed professional waste disposal service.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 4-Methoxy-N,N-
dimethylaniline in a laboratory setting.
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Safe Handling Workflow for 4-Methoxy-N,N-dimethylaniline
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Caption: Workflow for handling 4-Methoxy-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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